2-{[(4-chlorophenoxy)acetyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[[2-(4-chlorophenoxy)acetyl]amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C22H19ClN2O4/c1-28-17-12-8-16(9-13-17)24-22(27)19-4-2-3-5-20(19)25-21(26)14-29-18-10-6-15(23)7-11-18/h2-13H,14H2,1H3,(H,24,27)(H,25,26)
• InChI Key: JDJLZQZHDKSYGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol

Description

2-{[(4-chlorophenoxy)acetyl]amino}-N-(4-methoxyphenyl)benzamide, commonly known as CPAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. CPAB is a benzamide derivative that has been synthesized using various methods.

Scientific Research Applications

CPAB has been extensively studied in various research fields, including cancer research, neurological disorders, and inflammatory diseases. In cancer research, CPAB has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, CPAB has been studied for its potential neuroprotective effects. Inflammatory diseases, such as rheumatoid arthritis, have also been studied using CPAB as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of CPAB is not fully understood. However, it has been suggested that CPAB inhibits the activity of certain enzymes, such as histone deacetylases, which play a role in cancer cell growth and proliferation. CPAB has also been shown to modulate the activity of certain signaling pathways, such as the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
CPAB has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and induction of apoptosis, neuroprotective effects, and anti-inflammatory effects. CPAB has also been shown to modulate the activity of certain signaling pathways, such as the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

CPAB has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and induce apoptosis, its potential neuroprotective effects, and its anti-inflammatory effects. However, CPAB also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for CPAB research, including further studies on its mechanism of action, its potential therapeutic applications in cancer, neurological disorders, and inflammatory diseases, and the development of more potent and selective CPAB analogs. Additionally, the use of CPAB in combination with other therapeutic agents may also be explored in future research.
Conclusion:
In conclusion, CPAB is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. CPAB has been synthesized using various methods and has been extensively studied for its potential therapeutic applications in cancer, neurological disorders, and inflammatory diseases. CPAB has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and induce apoptosis, its potential neuroprotective effects, and its anti-inflammatory effects. However, further research is needed to fully understand its mechanism of action and to develop more potent and selective CPAB analogs.

Synthesis Methods

CPAB has been synthesized using various methods, including the reaction of 4-chlorophenyl chloroformate, 4-methoxyaniline, and 2-(4-chlorophenoxy)acetic acid in the presence of a base, such as triethylamine. Another method involves the reaction of 4-chlorophenyl chloroformate, 4-methoxyaniline, and 2-(4-chlorophenoxy)acetic acid in the presence of a catalyst, such as N,N-dimethylformamide.